
Perfluorooctanoyl Chloride: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173 Get Quote

CAS Number: 335-64-8

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of perfluorooctanoyl
chloride, a key building block in the synthesis of fluorinated compounds. This document details

its chemical and physical properties, synthesis, reactivity, and safety considerations. It is

intended to serve as a valuable resource for professionals in research, development, and

manufacturing who work with this versatile chemical intermediate.

Chemical and Physical Properties
Perfluorooctanoyl chloride is a colorless liquid with a sharp, pungent odor. It is a highly

fluorinated acyl chloride, which imparts unique properties such as high reactivity towards

nucleophiles and moisture sensitivity. A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of Perfluorooctanoyl Chloride
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Property Value Reference(s)

CAS Number 335-64-8 [1]

Molecular Formula C₈ClF₁₅O [2]

Molecular Weight 432.51 g/mol [2]

Appearance Colorless liquid -

Boiling Point 129-132 °C

Density 1.744 g/mL at 25 °C -

Solubility
Reacts with water. Soluble in

many organic solvents.
[3]

Synthesis of Perfluorooctanoyl Chloride
Perfluorooctanoyl chloride is typically synthesized from perfluorooctanoic acid (PFOA). The

most common laboratory-scale method involves the reaction of PFOA with a chlorinating agent,

such as thionyl chloride (SOCl₂) or oxalyl chloride.

Experimental Protocol: Synthesis from
Perfluorooctanoic Acid using Thionyl Chloride
This protocol describes a general procedure for the synthesis of perfluorooctanoyl chloride
from perfluorooctanoic acid using thionyl chloride.

Materials:

Perfluorooctanoic acid (PFOA)

Thionyl chloride (SOCl₂)

Anhydrous N,N-dimethylformamide (DMF) (catalyst)

Anhydrous solvent (e.g., dichloromethane or chloroform)

Round-bottom flask with a reflux condenser and a gas outlet to a scrubber
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Stirring apparatus

Heating mantle

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas

outlet connected to a scrubber (to neutralize HCl and SO₂ byproducts), add

perfluorooctanoic acid.

Under a nitrogen or argon atmosphere, add an excess of thionyl chloride (typically 2-3

equivalents).

Add a catalytic amount of anhydrous DMF (a few drops).

Heat the reaction mixture to reflux (the boiling point of thionyl chloride is approximately 76

°C) and maintain the reflux for several hours (typically 2-4 hours) until the evolution of gas

(HCl and SO₂) ceases.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure.

The remaining liquid is crude perfluorooctanoyl chloride, which can be purified by

fractional distillation under reduced pressure.

Diagram 1: Synthesis of Perfluorooctanoyl Chloride
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Caption: Synthesis of perfluorooctanoyl chloride from PFOA.

Reactivity and Applications
The high reactivity of the acyl chloride group makes perfluorooctanoyl chloride a valuable

intermediate in the synthesis of a wide range of fluorinated compounds.[3] It readily undergoes

nucleophilic acyl substitution reactions with various nucleophiles.

Reaction with Alcohols (Esterification)
Perfluorooctanoyl chloride reacts with alcohols to form perfluorooctanoate esters. These

esters have applications as surfactants, lubricants, and in the synthesis of fluorinated polymers.

This protocol outlines the synthesis of ethyl perfluorooctanoate.

Materials:

Perfluorooctanoyl chloride

Anhydrous ethanol

Anhydrous inert solvent (e.g., diethyl ether or dichloromethane)

A base (e.g., pyridine or triethylamine) to neutralize the HCl byproduct

Round-bottom flask with a dropping funnel and a nitrogen inlet
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Stirring apparatus

Ice bath

Procedure:

In a dry round-bottom flask under a nitrogen atmosphere, dissolve anhydrous ethanol and a

slight excess of the base in the anhydrous solvent.

Cool the solution in an ice bath.

Slowly add perfluorooctanoyl chloride dropwise from the dropping funnel with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction mixture is then typically washed with dilute acid to remove the base, followed

by water and brine.

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

The solvent is removed under reduced pressure, and the resulting crude ester can be

purified by distillation.

Diagram 2: Esterification of Ethanol
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Caption: Reaction of perfluorooctanoyl chloride with ethanol.

Reaction with Amines (Amidation)
Perfluorooctanoyl chloride reacts with primary and secondary amines to form

perfluorooctanamides. These amides are used in the production of fluorosurfactants, polymers,

and as intermediates in pharmaceutical synthesis.

This protocol describes the synthesis of N,N-diethylperfluorooctanamide.

Materials:

Perfluorooctanoyl chloride

Diethylamine

Anhydrous inert solvent (e.g., diethyl ether or dichloromethane)

Round-bottom flask with a dropping funnel and a nitrogen inlet

Stirring apparatus

Ice bath

Procedure:

In a dry round-bottom flask under a nitrogen atmosphere, dissolve diethylamine (at least 2

equivalents to act as both reactant and base) in the anhydrous solvent.

Cool the solution in an ice bath.

Slowly add perfluorooctanoyl chloride dropwise from the dropping funnel with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction mixture is then typically washed with dilute acid to remove excess diethylamine,

followed by water and brine.
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The organic layer is dried over an anhydrous drying agent.

The solvent is removed under reduced pressure to yield the crude amide, which can be

purified by crystallization or chromatography.

Diagram 3: Amidation of Diethylamine
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Caption: Reaction of perfluorooctanoyl chloride with diethylamine.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific research on the direct interaction of perfluorooctanoyl
chloride with biological signaling pathways. Perfluorinated compounds, as a class, are known

to be persistent in the environment and can bioaccumulate. Some studies have investigated

the effects of perfluorooctanoic acid (PFOA), the precursor to perfluorooctanoyl chloride, on

various cellular processes. However, the reactivity of the acyl chloride group in

perfluorooctanoyl chloride would likely lead to rapid reactions with biological nucleophiles

(e.g., water, amines, thiols) in an aqueous biological environment, forming PFOA and other

adducts. Therefore, any observed biological effects would likely be attributable to PFOA or the

resulting acylated biomolecules.

Research on the effects of intracellular chloride concentration suggests its involvement in

signaling pathways such as the NF-κB and ERK1/2 pathways, which are crucial in inflammation

and cell migration.[4][5][6] However, a direct link between perfluorooctanoyl chloride and

these pathways has not been established. Further research is needed to elucidate any specific

biological activities of this compound beyond its role as a reactive intermediate.

Safety and Handling
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Perfluorooctanoyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling.

Table 2: Safety and Handling of Perfluorooctanoyl Chloride

Aspect Recommendation

Personal Protective Equipment (PPE)

Wear chemical-resistant gloves, safety goggles,

and a lab coat. Work in a well-ventilated fume

hood.

Storage

Store in a cool, dry place away from moisture

and incompatible materials such as strong

bases, alcohols, and oxidizing agents. Keep the

container tightly sealed.

Spill and Disposal

In case of a spill, absorb with an inert material

and dispose of as hazardous waste in

accordance with local regulations.

First Aid

In case of contact with skin or eyes, flush

immediately with plenty of water for at least 15

minutes and seek medical attention. If inhaled,

move to fresh air. If swallowed, do not induce

vomiting and seek immediate medical attention.

Conclusion
Perfluorooctanoyl chloride is a highly reactive and versatile chemical intermediate with

significant applications in the synthesis of a wide array of fluorinated compounds, including

surfactants, esters, and amides. Its utility stems from the presence of the reactive acyl chloride

group combined with the unique properties imparted by the perfluorinated carbon chain. While

its synthesis and general reactivity are well-understood, further research is required to explore

its specific interactions within biological systems. Proper handling and safety precautions are

paramount when working with this corrosive and moisture-sensitive compound. This guide

provides a foundational understanding for researchers and professionals engaged in the use

and study of perfluorooctanoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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